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Compound of Interest

Compound Name: Ammonium sulfide ((NH4)2(S5))

Cat. No.: B082207 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the known physical, chemical,

and structural properties of crystalline ammonium pentasulfide ((NH₄)₂S₅). Due to the

compound's inherent instability, characterization data is limited and sometimes conflicting in the

literature. This guide consolidates available quantitative data into structured tables, details

experimental protocols for its synthesis, and presents a logical workflow for its formation and

decomposition. The information is intended to serve as a foundational resource for

professionals requiring detailed knowledge of this specific ammonium polysulfide.

Physical and Chemical Properties
Ammonium pentasulfide is a yellow crystalline solid that is highly unstable, particularly when

dry and exposed to air.[1] It is the salt derived from the ammonium cation (NH₄⁺) and the

pentasulfide anion (S₅²⁻). Its characteristic yellow-to-orange color is a direct result of electronic

transitions within the pentasulfide anion.[2] The compound is noted to decompose upon heating

or contact with water and acids.[1]

All quantitative data is summarized in the table below.
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Property Value Notes

Molecular Formula (NH₄)₂S₅ -

Molar Mass 196.38 g·mol⁻¹[1]
A value of 196.40 g·mol⁻¹ is

also reported.

Appearance
Yellow to orange-yellow

prismatic crystals.[1]

Also described as a yellow

powder.[1]

Density 1.6 g/cm³[1] -

Melting Point 95 °C (in sealed ampoule)[1]

Melts to a red liquid.[1] A

decomposition temperature of

115 °C is also reported.[3][4]

Solubility Decomposes in water.[1]

Soluble in cold water, ethanol,

and ammonia.[3][4] Insoluble

in ether and carbon disulfide. It

dissolves in water but

immediately decomposes,

precipitating sulfur.

Stability
Decomposes quickly in air

when dry.[1]

Can be stored under its mother

liquor without air access.[1]

The activation energy for

decomposition is

approximately 85 kJ/mol.[5]

Crystallographic Data
The crystal structure of ammonium pentasulfide has been determined, providing precise

information about its solid-state arrangement.
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Parameter Value

Crystal System Monoclinic[1]

Space Group P2₁/c[1]

Cell Parameters a = 0.5427 nm[1]

b = 1.6226 nm[1]

c = 0.9430 nm[1]

β = 105.31°[1]

Formula Units (Z) 4[1]

Logical Pathways: Synthesis and Decomposition
Ammonium pentasulfide does not participate in biological signaling pathways. However, its

chemical synthesis and decomposition represent a critical logical workflow. The compound is

typically synthesized by the reaction of ammonia, hydrogen sulfide, and elemental sulfur.[1] It is

highly unstable and readily decomposes, especially when heated or exposed to air, breaking

down into ammonia, hydrogen sulfide, and elemental sulfur.[1]
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Caption: Synthesis and decomposition pathways of ammonium pentasulfide.

Experimental Protocols
Protocol for Synthesis of Crystalline Ammonium
Pentasulfide
This protocol is adapted from established laboratory methods for preparing ammonium

polysulfides.[6]
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Materials:

Concentrated ammonia solution (25%)

Hydrogen sulfide gas (H₂S)

Finely powdered elemental sulfur

95% Ethanol

Diethyl ether

Anhydrous calcium oxide (lime)

Ammonium chloride (solid)

Ice bath, reaction flask, gas dispersion tube, filtration apparatus (suction), desiccator.

Methodology:

Preparation of Ammonium Sulfide Solution: In a reaction flask cooled in an ice bath, saturate

25 mL of concentrated ammonia solution with hydrogen sulfide gas until no more gas is

absorbed. Add an additional 25 mL of concentrated ammonia to the solution. This creates a

stock solution of ammonium sulfide.

Dissolution of Sulfur: Gently warm the ammonium sulfide solution to approximately 35°C. Stir

in 25 g of finely powdered sulfur. Continue stirring for 30-60 minutes until no more sulfur

dissolves.

Crystallization: Filter the resulting yellow solution to remove any undissolved sulfur. Add the

filtrate to 60 mL of 95% ethanol in a stoppered flask.

Isolation: Allow the flask to stand overnight in a refrigerator to facilitate crystallization. Collect

the formed crystals via suction filtration.

Washing and Drying: Wash the crystals sequentially with alcohol and then ether to remove

residual soluble impurities and to aid in drying.
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Storage: Dry the final product in a vacuum desiccator over lime that has been lightly covered

with a small amount of solid ammonium chloride. Due to its instability, store the compound

under its mother liquor or in a tightly sealed container with an inert atmosphere.[1]

Protocol for Characterization by Raman Spectroscopy
Raman spectroscopy is a highly suitable non-invasive technique for characterizing ammonium

pentasulfide.[2] The S-S stretching modes of the pentasulfide anion are Raman active and

provide a distinct signature, whereas the N-H vibrations of the ammonium cation are also

readily detectable.[2]

Instrumentation:

Raman spectrometer with a laser source (e.g., 532 nm or 785 nm).

Low-power objective to minimize sample heating and decomposition.

Sealed sample holder or capillary tube to handle the unstable solid.

Methodology:

Sample Preparation: Load a small amount of the crystalline ammonium pentasulfide into a

glass capillary tube and seal it to prevent decomposition from contact with air.

Instrument Setup: Configure the spectrometer for solid-state analysis. Set the laser power to

a low level (e.g., <5 mW) to avoid thermally inducing decomposition of the sample.

Data Acquisition: Acquire the Raman spectrum over a range that includes the characteristic

S-S stretching region (typically 200-600 cm⁻¹) and the N-H bending and stretching regions of

the ammonium ion (approx. 1400-1700 cm⁻¹ and 3000-3400 cm⁻¹).

Spectral Analysis:

Identify the vibrational bands corresponding to the S-S bonds in the S₅²⁻ anion.

Identify the characteristic vibrational modes of the NH₄⁺ cation. The primary diagnostic

bands include N-H stretching and bending vibrations.[2]
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Compare the obtained spectra with literature data for polysulfides and ammonium salts to

confirm the compound's identity and purity.[7] The presence of decomposition products

like elemental sulfur (which has strong Raman signals) can also be monitored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9838817/
https://www.benchchem.com/product/b082207?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ammonium_pentasulfide
https://www.benchchem.com/product/b082207
https://en.wikipedia.org/wiki/Ammonium_hydrosulfide
https://cavac.at/cavacopedia/ammonium%20hydrosulfide
https://www.benchchem.com/product/b085412
https://prepchem.com/synthesis-of-ammonium-pentasulfide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9838817/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9838817/
https://www.benchchem.com/product/b082207#physical-properties-of-crystalline-ammonium-pentasulfide
https://www.benchchem.com/product/b082207#physical-properties-of-crystalline-ammonium-pentasulfide
https://www.benchchem.com/product/b082207#physical-properties-of-crystalline-ammonium-pentasulfide
https://www.benchchem.com/product/b082207#physical-properties-of-crystalline-ammonium-pentasulfide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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